Cas no 95610-41-6 (7H-Pyrido[2,1-b]quinazoline-6,11-dione, 8,9-dihydro-, 6-(phenylhydrazone), (E)-)

7H-Pyrido[2,1-b]quinazoline-6,11-dione, 8,9-dihydro-, 6-(phenylhydrazone), (E)- structure

95610-41-6 structure

Product Name:7H-Pyrido[2,1-b]quinazoline-6,11-dione, 8,9-dihydro-, 6-(phenylhydrazone), (E)-

CAS No:95610-41-6

Molecular Formula:C₁₈H₁₆N₄O

Molecular Weight:304.345843315125

CID:6639890

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7H-Pyrido[2,1-b]quinazoline-6,11-dione, 8,9-dihydro-, 6-(phenylhydrazone), (E)- Properties

Names and Identifiers

- 7H-Pyrido[2,1-b]quinazoline-6,11-dione, 8,9-dihydro-, 6-(phenylhydrazone), (E)-
- InChIKey： YZFHQWNGLJSWLT-LTGZKZEYSA-N
- Inchi： 1S/C18H16N4O/c23-18-14-9-4-5-10-15(14)19-17-16(11-6-12-22(17)18)21-20-13-7-2-1-3-8-13/h1-5,7-10,20H,6,11-12H2/b21-16+
- SMILES： N1C2=C(C=CC=C2)C(=O)N2CCC/C(=N\NC3=CC=CC=C3)/C=12

Experimental Properties

Boiling Point: 489.4±28.0 °C(Predicted)
Melting Point: 179-184 °C
pka: 15.24±0.20(Predicted)
Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

7H-Pyrido[2,1-b]quinazoline-6,11-dione, 8,9-dihydro-, 6-(phenylhydrazone), (E)- Related Literature

1. Synthesis of α-iodoketals from methyl ketonesvia sustainable and orthogonal tandem catalysis†

Yan Yang,Meng Gao,Wen-Ming Shu,Liu-Ming Wu,Dong-Xue Zhang,An-Xin Wu Org. Biomol. Chem., 2013,11, 1226-1233
2. An all-female graduate student organization participating in chemistry outreach: a case study characterizing leadership in the community of practice

Stephanie Santos-Díaz,Marcy H. Towns Chem. Educ. Res. Pract., 2021,22, 532-553
3. Direct synthesis of novel quinoxaline derivatives via palladium-catalyzed reductive annulation of catechols and nitroarylamines†

Feng Xie,Yibiao Li,Xiuwen Chen,Lu Chen,Zhongzhi Zhu,Bin Li,Yubing Huang,Kun Zhang Chem. Commun., 2020,56, 5997-6000
4. Domino transformation of isoxazoles to 2,4-dicarbonylpyrroles under Fe/Ni relay catalysis†

Ekaterina E. Galenko,Alexey V. Galenko,Alexander F. Khlebnikov,Mikhail S. Novikov RSC Adv., 2015,5, 18172-18176
5. Determination of ascorbic acid in pharmaceuticals using direct ultraviolet spectrophotometry

Analyst, 1987,112, 1023-1025
6. Epitaxial growth of GaN films on unconventional oxide substrates

Wenliang Wang,Weijia Yang,Haiyan Wang J. Mater. Chem. C, 2014,2, 9342-9358
7. A versatile strategy for the synthesis and mechanical property manipulation of networked biodegradable polymeric materials composed of well-defined alternating hard and soft domains†

Hideto Tsuji,Ken-ichi Tamura,Yuki Arakawa RSC Adv., 2019,9, 7094-7106
8. An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†

Wei-Chao Chen,Si-Tong Wu,Chao Qin,Xin-Long Wang,Kui-Zhan Shao,Zhong-Min Su,En-Bo Wang Dalton Trans., 2018,47, 16403-16407
9. The role of hydroxygeraniol and hydroxynerol in the biosynthesis of loganin and indole alkaloids

J. Chem. Soc. D, 1970, 823-825
10. Microtopographical assembly of cardiomyocytes†

Integr. Biol., 2011,3, 1011-1019

95610-41-6 (7H-Pyrido[2,1-b]quinazoline-6,11-dione, 8,9-dihydro-, 6-(phenylhydrazone), (E)-) Related Products

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